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Compound of Interest

Compound Name: Indisan

Cat. No.: B12728326 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Technical Overview of Indisan and the Absence of Known Therapeutic Analogs or

Derivatives

This document addresses the inquiry for an in-depth technical guide on the known analogs or

derivatives of Indisan for a scientific audience. Initial research indicates a potential

misunderstanding of the compound's primary application. The available scientific and

commercial literature identifies Indisan as a synthetic fragrance ingredient, and there is no

substantial public information to suggest it is a lead compound in drug development or has

known therapeutic analogs.

Core Compound: Indisan
Indisan is the commercial name for the chemical compound isocamphylcyclohexanol. It is a

synthetic substance valued in the fragrance industry for its characteristic sandalwood aroma.

Chemical Identity:

Chemical Name: Isocamphylcyclohexanol

CAS Number: 80748-58-9

Molecular Formula: C₁₆H₂₈O
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Primary Use: Fragrance ingredient in perfumes, cosmetics, and other scented products.

Search for Analogs and Derivatives in a Therapeutic
Context
A comprehensive search of scientific databases and chemical supplier information was

conducted to identify any known analogs or derivatives of Indisan (isocamphylcyclohexanol)

with documented biological activity or therapeutic potential. The search terms included

"Indisan analogs," "Indisan derivatives," "isocamphylcyclohexanol biological activity," and

"isocamphylcyclohexanol pharmacology."

The search did not yield any relevant results pertaining to the use of Indisan or its derivatives

in a pharmacological or drug development context. The information landscape for this

compound is firmly situated within the flavor and fragrance industry. A related compound,

Isobornyl cyclohexanol, is listed in the PubChem database as a fragrance ingredient and a

potential endocrine disruptor, but no therapeutic applications are indicated.[1]

It is important to distinguish Indisan from "Indican" or "Indane derivatives," which are

chemically distinct and have been investigated for various biological activities. Similarly,

"Indisan" should not be confused with the nonsteroidal anti-inflammatory drug "Indomethacin."

Conclusion
Based on the available information, the premise of creating an in-depth technical guide on the

therapeutic analogs and derivatives of Indisan is not feasible. The compound is a well-

established fragrance ingredient, and there is no public record of its exploration as a

therapeutic agent. Consequently, the core requirements of the request, including:

Summaries of quantitative data (e.g., IC50, binding affinities).

Detailed experimental protocols.

Diagrams of signaling pathways.

cannot be fulfilled as the foundational data does not exist in the public domain.
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For researchers and drug development professionals, it is crucial to note that while many

natural and synthetic compounds have diverse applications, Indisan's known profile is

exclusively within the realm of perfumery. Should new information emerge regarding the

biological activities of Indisan or its derivatives, a re-evaluation of this topic would be

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12728326?utm_src=pdf-body
https://www.benchchem.com/product/b12728326?utm_src=pdf-body
https://www.benchchem.com/product/b12728326?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-cyclohexanol
https://www.benchchem.com/product/b12728326#known-analogs-or-derivatives-of-indisan
https://www.benchchem.com/product/b12728326#known-analogs-or-derivatives-of-indisan
https://www.benchchem.com/product/b12728326#known-analogs-or-derivatives-of-indisan
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12728326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12728326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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